Cas no 57121-52-5 (1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 57121-52-5
• MF: C₇H₈N₄O
• MW: 164.164620399475
• MDL: MFCD19439682
• CID: 379725
• PubChem ID: 135457239
• Update Time: 2025-05-21

1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
• 1,6-dimethyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 4-d]pyriMidin-4(7H)-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1,6-dimethyl-
• 1,6-dimethyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1,6-Dimethyl-4-hydroxypyrazolo< 3,4-d> pyrimidin
• 1,6-dimethyl-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• AC1L7HM1
• AC1Q40F0
• CTK6B2614
• CTK8F3034
• NSC345294
• SureCN6342897
• SureCN889723
• Z732615848
• 1,6-dimethyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS008967297
• SCHEMBL889723
• J-504036
• NSC-345294
• EN300-51057
• 57121-52-5
• AS-43873
• F2199-0488
• CS-0250479
• DTXSID90319436
• MFCD09863155
• 1,6-DIMETHYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE

• MDL： MFCD19439682
• Inchi： 1S/C7H8N4O/c1-4-9-6-5(7(12)10-4)3-8-11(6)2/h3H,1-2H3,(H,9,10,12)
• InChI Key： DMJHUIQXUFMHBF-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C)C=2N=C(C)N1

Computed Properties

• Exact Mass: 164.06994
• Monoisotopic Mass: 164.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 281.8°C at 760 mmHg
• Flash Point: 124.2°C
• Refractive Index: 1.728
• PSA: 57.06
• LogP: -0.03500

Additional information on 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

1,6-Dimethyl-1H,4H,5H-Pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 57121-52-5): A Comprehensive Overview

1,6-Dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 57121-52-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one.

Chemical Structure and Synthesis: The molecular formula of 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is C₉H₁₀N₄O. The compound features a pyrazolopyrimidine core with two methyl groups attached at the 1 and 6 positions. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The synthesis of 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one can be achieved through various routes. One common method involves the condensation of 3-amino-1-methylpyrazole with 2-chloroacetyl chloride followed by cyclization and dehydrogenation steps. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods to produce this compound.

Biological Properties: 1,6-Dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has been extensively studied for its biological activities. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various cellular processes. For instance, it has been shown to inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and transcription. This property makes it a promising candidate for the development of anticancer drugs. Additionally, 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has demonstrated anti-inflammatory and antiviral activities in preclinical studies.

Pharmacological Applications: The potential therapeutic applications of 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one are diverse and promising. In cancer research, this compound has shown efficacy in inhibiting the growth of various cancer cell lines by targeting CDKs. Clinical trials are currently underway to evaluate its safety and efficacy in treating different types of cancer. Moreover, its anti-inflammatory properties make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The antiviral activity of 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has also been explored in the context of viral infections like hepatitis C.

Recent Research Advances: Recent studies have further elucidated the mechanisms by which 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exerts its biological effects. For example, a study published in the Journal of Medicinal Chemistry reported that this compound selectively targets CDK9 without affecting other CDKs or kinases. This selective inhibition is crucial for minimizing off-target effects and improving therapeutic outcomes. Another study in the European Journal of Medicinal Chemistry demonstrated that 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Safety and Toxicology: Understanding the safety profile of 1,6-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is essential for its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully assess its long-term safety and potential side effects in humans.

FUTURE DIRECTIONS: The future outlook for 1，6-Dimethyl-1H， 4 H， 5 H-Pyrazolo [3， 4 -d] pyrimidin - 4 -one strong > is promising . Ongoing research aims to optimize its pharmacological properties , enhance its bioavailability , and explore new therapeutic applications . Additionally , efforts are being made to develop novel derivatives with improved potency and selectivity . These advancements could lead to the discovery of more effective treatments for a wide range of diseases . p >